N-(benzo[d][1,3]dioxol-5-yl)-2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)hydrazinecarboxamide

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[[1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]urea
• InChI: InChI=1S/C21H17FN4O5/c22-14-4-1-3-13(9-14)11-26-8-2-5-16(20(26)28)19(27)24-25-21(29)23-15-6-7-17-18(10-15)31-12-30-17/h1-10H,11-12H2,(H,24,27)(H2,23,25,29)
• InChI Key: MYHGXHWRZLABNK-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)NNC(=O)C3=CC=CN(C3=O)CC4=CC(=CC=C4)F
• Molecular Formula: C21H17FN4O5
• Molecular Weight: 424.4 g/mol
• CAS No.: 1105206-34-5

Description

The compound is a complex organic molecule that contains several functional groups, including a benzo[d][1,3]dioxole ring, a hydrazinecarboxamide group, and a 2-oxo-1,2-dihydropyridine-3-carbonyl group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Scientific Research Applications

Solid-state Tautomeric Structure and HIV Integrase Inhibition

One study focused on the solid-state tautomeric structure of a potent HIV integrase inhibitor, closely related to the compound . The study detailed the conformation and tautomeric structure through single-crystal X-ray crystallography, revealing the molecule's electrostatic properties and confirming the tautomeric form in both solid state and solution. This research has implications for the design of novel HIV treatments by understanding the structural basis of drug activity (Bacsa et al., 2013).

Antimicrobial Applications

Another study synthesized fluorobenzamides containing thiazole and thiazolidine, demonstrating promising antimicrobial activity. The compounds were tested against various bacteria and fungi, highlighting the significance of the fluorine atom in enhancing antimicrobial efficacy (Desai et al., 2013).

Anticancer and Antioxidant Activities

Research on N-(benzo[d]oxazol-2-yl)-2-(7- or 5-substituted-2-oxoindolin-3-ylidene) hydrazinecarboxamide derivatives demonstrated anticancer and antioxidant activities. These synthesized compounds were tested against various cancer cell lines and showed dose-dependent growth inhibition, alongside potent antioxidant properties, suggesting a protective role in pathological conditions like cancer and diabetes (Gudipati et al., 2011).

Cytotoxic and Antioxidant Evaluation

A study on N-{5-((4-fluorophenyl) carbonyl)-1H-benzimidazol-2-yl} -2-(3-oxo-2, 3-dihydro-1H-substitutedisoindol-1-yl) hydrazine carboxamides focused on synthesizing new heterocyclic moieties and screening them for cytotoxic and antioxidant activities. The research found specific compounds active as cytotoxic agents and antioxidants, contributing to the development of treatments for various conditions (Iosr et al., 2015).

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has interesting bioactive properties, it could be studied as a potential drug. Alternatively, if it has unique chemical reactivity, it could be used as a building block in synthetic chemistry.